N-[1-(Methoxymethyl)pyrazol-4-yl]prop-2-enamide

• IUPAC Name: N-[1-(methoxymethyl)pyrazol-4-yl]prop-2-enamide
• InChI: InChI=1S/C8H11N3O2/c1-3-8(12)10-7-4-9-11(5-7)6-13-2/h3-5H,1,6H2,2H3,(H,10,12)
• InChI Key: VGDVAZGXBGSUIQ-UHFFFAOYSA-N
• Canonical SMILES: COCN1C=C(C=N1)NC(=O)C=C
• Molecular Formula: C8H11N3O2
• Molecular Weight: 181.19 g/mol

Description

N-[1-(Methoxymethyl)pyrazol-4-yl]prop-2-enamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is a pyrazole derivative that has been synthesized through a number of methods. In

Mechanism of Action

The mechanism of action of N-[1-(Methoxymethyl)pyrazol-4-yl]prop-2-enamide is not fully understood. However, studies have shown that it works by inhibiting the activity of certain enzymes that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation. It has also been shown to have anti-cancer properties and can inhibit the growth of cancer cells. In addition, it has been shown to have anti-inflammatory properties and can be used to treat inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[1-(Methoxymethyl)pyrazol-4-yl]prop-2-enamide in lab experiments is that it has been shown to have anti-cancer and anti-inflammatory properties. This makes it a promising compound for the development of new cancer and anti-inflammatory drugs. However, one of the limitations of using this compound in lab experiments is that its mechanism of action is not fully understood.

Future Directions

There are a number of future directions for research on N-[1-(Methoxymethyl)pyrazol-4-yl]prop-2-enamide. One direction is to further investigate its mechanism of action and how it inhibits the activity of certain enzymes. Another direction is to develop new drugs based on this compound for the treatment of cancer and inflammatory diseases. Additionally, more research is needed to determine the safety and toxicity of this compound in humans.

Synthesis Methods

N-[1-(Methoxymethyl)pyrazol-4-yl]prop-2-enamide can be synthesized through a number of methods. One of the most common methods is the reaction of 4-hydroxy-1-methylpyrazole with methoxymethyl chloride in the presence of a base. This results in the formation of 4-(methoxymethyl)-1-methylpyrazol-3-one, which can then be reacted with propargyl bromide in the presence of a base to form this compound.

Scientific Research Applications

N-[1-(Methoxymethyl)pyrazol-4-yl]prop-2-enamide has a number of potential scientific research applications. One of the most promising applications is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and can inhibit the growth of cancer cells. It has also been shown to have anti-inflammatory properties and can be used to treat inflammatory diseases.